Cas no 152237-14-4 (Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2R)-rel-)

• Product Name: Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2R)-rel-
• CAS No: 152237-14-4
• MF: C₈H₁₃FO₂
• MW: 160.1860232
• CID: 99316
• PubChem ID: 10986538
• Update Time: 2024-02-29

Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2R)-rel-
• Cyclopropanecarboxylic acid, 2-fluoro-, 1,1-dimethylethyl ester, (1R,2R)-rel-

• Inchi： 1S/C8H13FO2/c1-8(2,3)11-7(10)5-4-6(5)9/h5-6H,4H2,1-3H3/t5-,6+/m0/s1
• InChI Key： HABIHZMRBKTLDZ-NTSWFWBYSA-N
• SMILES： [C@H]1(C(OC(C)(C)C)=O)C[C@H]1F

Computed Properties

• Exact Mass: 160.08995782g/mol
• Monoisotopic Mass: 160.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų